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Compound of Interest

Compound Name: 7-Tridecanone

Cat. No.: B047724 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
7-Tridecanone, also known as dihexyl ketone or enanthone, is a symmetrical ketone with the

chemical formula C₁₃H₂₆O. This long-chain aliphatic ketone serves as a valuable building block

in organic synthesis and as a standard in various analytical applications. For researchers in

fields ranging from pheromone synthesis to materials science, understanding the procurement

process and experimental utility of 7-Tridecanone is crucial for successful project execution.

This technical guide provides a comprehensive overview of commercial suppliers, purchasing

considerations, and detailed experimental protocols involving 7-Tridecanone.

Commercial Suppliers and Purchasing of 7-
Tridecanone
Acquiring high-quality 7-Tridecanone is the first critical step for any research endeavor.

Several reputable chemical suppliers offer this compound in various grades and quantities.

When selecting a supplier, researchers should consider factors such as purity, available

documentation (Certificate of Analysis, Safety Data Sheet), price, and shipping times.

Summary of Commercial Suppliers
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Supplier
Product
Number
(Example)

Purity
Available
Quantities

Price (USD,
Approx.)

TCI America D1546 >97.0% (GC) 5g, 25g
$59 (5g), $234

(25g)[1]

Sigma-Aldrich D104205 97% 5g, 25g
Contact for

pricing

BOC Sciences - Varies

Custom

synthesis

available

Inquiry required

Fisher Scientific

(distributor for

TCI)

D15465G >97.0% (GC) 5g $78.00[2]

Note: Prices are subject to change and may not include shipping and handling fees. It is

recommended to visit the supplier's website for the most current pricing and availability.

Key Purchasing Considerations
Purity: For most research applications, a purity of >97% as determined by Gas

Chromatography (GC) is sufficient. However, for applications requiring a highly pure

standard, it is advisable to seek suppliers offering higher purity grades and to scrutinize the

Certificate of Analysis (CoA) for detailed impurity profiles.

Documentation: Always ensure that the supplier provides a comprehensive Safety Data

Sheet (SDS) and a batch-specific Certificate of Analysis (CoA). The CoA is critical as it

provides detailed information on the purity and physical properties of the specific lot being

purchased.

Regulatory Compliance: While 7-Tridecanone is not a controlled substance, it is important to

adhere to your institution's chemical procurement and safety protocols.
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This section provides detailed methodologies for key experiments involving 7-Tridecanone,

from its synthesis to its use in analytical and biological assays.

Synthesis of 7-Tridecanone via Oxidation of 7-Tridecanol
A common method for preparing 7-Tridecanone in a laboratory setting is through the oxidation

of the corresponding secondary alcohol, 7-Tridecanol.

Materials:

7-Tridecanol

Acetone (ACS grade)

Jones reagent (Chromium trioxide in sulfuric acid)

Isopropyl alcohol

Diethyl ether

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous sodium sulfate

Round-bottom flask

Dropping funnel

Magnetic stirrer and stir bar

Ice bath

Rotary evaporator

Procedure:
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Dissolve 7-Tridecanol in acetone in a round-bottom flask equipped with a magnetic stirrer

and a dropping funnel.

Cool the solution in an ice bath to 0-5 °C.

Slowly add Jones reagent dropwise from the dropping funnel, maintaining the temperature

below 20 °C. The reaction is exothermic.

After the addition is complete, stir the reaction mixture at room temperature for 2-4 hours,

monitoring the reaction progress by Thin Layer Chromatography (TLC).

Once the reaction is complete, quench the excess oxidant by the dropwise addition of

isopropyl alcohol until the orange color of Cr(VI) is no longer present.

Filter the mixture to remove the chromium salts and wash the solid with acetone.

Combine the filtrate and washings and remove the acetone using a rotary evaporator.

Dissolve the residue in diethyl ether and wash sequentially with water, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield crude 7-Tridecanone.

The product can be further purified by vacuum distillation or column chromatography on

silica gel.

Analysis of 7-Tridecanone by Gas Chromatography-
Mass Spectrometry (GC-MS)
7-Tridecanone is well-suited for analysis by GC-MS due to its volatility. It can be analyzed

directly or used as an internal standard for the quantification of other analytes.

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a flame ionization detector (FID) or a mass

spectrometer (MS).
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Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film

thickness).

Injector Temperature: 250 °C

Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp: 10 °C/min to 280 °C.

Hold at 280 °C for 10 minutes.

Carrier Gas: Helium at a constant flow of 1 mL/min.

Mass Spectrometer (if used):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-500.

Source Temperature: 230 °C.

Sample Preparation:

Prepare a stock solution of 7-Tridecanone in a suitable solvent such as hexane or

dichloromethane at a concentration of 1 mg/mL.

Prepare a series of calibration standards by serially diluting the stock solution.

If using as an internal standard, add a known amount of the 7-Tridecanone solution to each

sample and calibration standard.

Inject 1 µL of the prepared sample into the GC-MS.

Electroantennography (EAG) Bioassay for Insect
Olfactory Response
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Ketones are known to be involved in insect chemical communication, acting as pheromones or

kairomones. Electroantennography is a technique used to measure the electrical response of

an insect's antenna to volatile compounds.[3]

Materials:

Live insects (e.g., moths, beetles)

7-Tridecanone

Solvent (e.g., hexane, paraffin oil)

Filter paper strips

Glass Pasteur pipettes

Air stimulus controller (for delivering puffs of odor)

Micromanipulators

Glass capillary electrodes

Electrolyte solution (e.g., insect Ringer's solution)

High-impedance amplifier

Data acquisition system

Procedure:

Insect Preparation:

Immobilize the insect using wax or a custom holder.

Carefully excise an antenna at the base.

Mount the excised antenna between the recording and reference electrodes. The

recording electrode is placed at the tip of the antenna, and the reference electrode is

inserted into the base.
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Odorant Preparation:

Prepare serial dilutions of 7-Tridecanone in the chosen solvent.

Apply a known volume (e.g., 10 µL) of each dilution onto a filter paper strip and insert it

into a Pasteur pipette.

Stimulation and Recording:

A continuous stream of humidified, charcoal-filtered air is passed over the antenna.

A puff of air (e.g., 0.5 seconds) from the odorant-containing pipette is injected into the

continuous airstream.

The resulting change in electrical potential (the EAG response) is amplified, recorded, and

analyzed.

A solvent blank should be used as a negative control.

Responses are typically measured as the peak amplitude of the depolarization.

Visualizations
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Click to download full resolution via product page

Caption: Procurement and QC workflow for 7-Tridecanone.
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Caption: Insect olfactory detection of 7-Tridecanone.
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Caption: Workflow for GC-MS analysis using 7-Tridecanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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